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Abstract
Docosyl isooctanoate (CAS No. 84896-43-5) is an ester of significant interest for various

applications, including cosmetics, pharmaceuticals, and industrial lubricants, owing to its

predicted emollient and lubricating properties. This technical guide provides a comprehensive

overview of Docosyl isooctanoate, from its constituent molecules to its synthesis, predicted

properties, and potential sourcing channels. Given the limited publicly available data on this

specific ester, this document synthesizes information from related compounds and established

chemical principles to serve as a foundational resource for researchers and developers.

Introduction
Docosyl isooctanoate is an ester formed from the reaction of docosanol (a 22-carbon

saturated fatty alcohol) and isooctanoic acid (a branched-chain C8 carboxylic acid). Its long

carbon chain, contributed by docosanol, suggests properties such as high viscosity, low

volatility, and a waxy texture, making it a candidate for use as a thickener, emollient, and

lubricant. The branched nature of the isooctanoate moiety can influence its melting point and

solubility in organic solvents. This guide will elaborate on the synthesis, predicted

characteristics, and potential applications of this compound.
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Chemical and Physical Properties
While extensive experimental data for Docosyl isooctanoate is not readily available, its

properties can be predicted based on the known characteristics of its constituent molecules

and similar long-chain esters.

Properties of Constituent Molecules
Property

Docosanol (Behenyl
Alcohol)

Isooctanoic Acid

CAS Number 661-19-8[1] 25103-52-0[2][3]

Molecular Formula C22H46O[1] C8H16O2[4]

Molecular Weight 326.60 g/mol [1] 144.21 g/mol [4]

Appearance White, waxy solid[5]
Colorless to pale yellow

liquid[2]

Melting Point 70 °C[1] Not specified

Boiling Point 180 °C at 29 Pa[1] ~228 °C (estimate)[4]

Solubility
Insoluble in water; soluble in

organic solvents[5]

Sparingly soluble in water;

soluble in organic solvents[2]

Predicted Properties of Docosyl Isooctanoate
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Property Predicted Value/Characteristic

CAS Number 84896-43-5[6][7]

Molecular Formula C30H60O2[6][7]

Molecular Weight 452.80 g/mol [7]

Appearance Waxy solid at room temperature

Melting Point Estimated to be in the range of 40-60 °C

Boiling Point > 300 °C at atmospheric pressure

Solubility
Insoluble in water; soluble in nonpolar organic

solvents

Density < 1 g/cm³

Synthesis of Docosyl Isooctanoate
The most common and industrially scalable method for synthesizing esters like Docosyl
isooctanoate is through Fischer esterification. This reaction involves the acid-catalyzed

reaction between a carboxylic acid (isooctanoic acid) and an alcohol (docosanol).

Proposed Experimental Protocol: Fischer Esterification
Materials:

Docosanol (1 equivalent)

Isooctanoic acid (1.2 equivalents)

Concentrated sulfuric acid (catalytic amount, e.g., 0.02 equivalents)

Toluene (as solvent)

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)
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Anhydrous magnesium sulfate

Dean-Stark apparatus

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add

docosanol, isooctanoic acid, and toluene.

Add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux. The water produced during the esterification will be

collected in the Dean-Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is

complete when no more water is formed.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium

bicarbonate solution (to neutralize the acid catalyst and remove excess isooctanoic acid),

water, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the

crude Docosyl isooctanoate.

The crude product can be further purified by column chromatography or recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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